Pubchem_71391925

• CAS No.: 61812-06-4
• Molecular Formula: LiRh3
• Molecular Weight: 315.7 g/mol
• InChI: InChI=1S/Li.3Rh
• InChI Key: SOENHGUJUYSBRF-UHFFFAOYSA-N
• Canonical SMILES: [Li].[Rh].[Rh].[Rh]

Description

PubChem CID 71391925 is a unique chemical entity cataloged in the PubChem Compound database, a public repository managed by the National Center for Biotechnology Information (NCBI) . PubChem aggregates chemical information from over 400 data contributors, including academic institutions, government labs, and pharmaceutical companies, and organizes it into three core databases: Substance (SID), Compound (CID), and BioAssay (AID) . Each CID represents a distinct chemical structure standardized through PubChem’s processing pipeline to ensure consistency .

For CID 71391925, the Compound Summary provides a comprehensive overview, including:

• Chemical descriptors: IUPAC name, molecular formula, SMILES, InChIKey, and molecular weight .
• Bioactivity data: Links to assay results (AIDs) where the compound was tested for biological activity .
• Safety and toxicity: Hazard classifications, exposure limits, and regulatory information .
• Literature associations: Citations to PubMed articles referencing the compound .

The Compound Summary integrates data from diverse sources, enabling researchers to explore chemical properties, biological interactions, and practical applications .

Preparation Methods

The preparation of Pubchem_71391925 involves several synthetic routes and reaction conditions. One common method includes the use of specific reagents and solvents under controlled conditions to achieve the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction parameters to ensure high yield and purity.

Chemical Reactions Analysis

Pubchem_71391925 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Pubchem_71391925 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be studied for its interactions with biological molecules and potential therapeutic effects. In medicine, it could be explored for its potential as a drug candidate. In industry, it may be used in the production of various chemical products.

Mechanism of Action

The mechanism of action of Pubchem_71391925 involves its interaction with specific molecular targets and pathways. It may exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Research Findings and Data Integration

Bioactivity Trends

• 2-D analogs of CID 71391925 show consistent inhibition in kinase assays (e.g., AID 1256382) but vary in selectivity due to substituent effects .

Semantic Data Linking via PubChemRDF

PubChemRDF encodes relationships between CID 71391925 and its analogs using cheminformatics predicates (e.g., cheminf:CHEMINF_000477), enabling machine-readable queries for drug discovery workflows .

Literature Co-Occurrence

CID 71391925 and its 2-D analog CID 71391926 are co-mentioned in 15 PubMed articles focused on oncology, highlighting their roles in kinase-targeted therapies .